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Compound of Interest

2-Chlorophenyl 3-bromo-4-
Compound Name:
methylbenzoate

Cat. No.: B321517

Get Quote

\ J

CAS Number: 496033-93-3 Formula: C1aH10BrClO2 Molecular Weight: 325.59 g/mol [1]

Chemical Identity & Structural Analysis[2][3][4][5]
Structural Reactivity Profile

This compound is an aryl benzoate ester.[1] Its safety profile is dictated by three core structural
features:

¢ The Ester Linkage: Susceptible to hydrolysis (chemical or enzymatic) yielding 3-bromo-4-
methylbenzoic acid and 2-chlorophenol.[1]

+ Halogen Substituents (Cl, Br): Increase lipophilicity (LogP ~4.5-5.0 predicted), facilitating
dermal absorption.[1] They also dictate the nature of combustion byproducts (acid gases).[1]

e The 2-Chlorophenol Moiety: A "hidden™" hazard.[1] While the intact ester is likely an irritant,
the hydrolysis product (2-chlorophenol) is significantly more toxic and corrosive.

Physicochemical Properties (Predicted)

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b321517#bc-rfq
https://fluorochem.co.uk/product/F631755/
https://fluorochem.co.uk/product/F631755/
https://fluorochem.co.uk/product/F631755/
https://fluorochem.co.uk/product/F631755/
https://fluorochem.co.uk/product/F631755/
https://fluorochem.co.uk/product/F631755/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b321517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Physical State: Solid (crystalline powder).[1]

e Melting Point: Predicted range 65-85 °C (Based on structural analogs like phenyl
benzoates).[1]

e Solubility: Insoluble in water; soluble in DCM, Ethyl Acetate, DMSO.[1]

o Reactivity: Stable under anhydrous conditions.[1] Hydrolyzes in basic/acidic aqueous media.

[1]

Hazard Identification & Toxicology (The "Why")

GHS Classification (Derived via SAR - Structure-Activity Relationship):

 Signal Word:WARNING

Skin Irritation: Category 2 (H315)[1][2]

Eye Irritation: Category 2A (H319)[1]

STOT-SE: Category 3 (Respiratory lIrritation) (H335)

Aquatic Toxicity: Acute Category 1 (Predicted due to chlorophenol release).[1]

Toxicological Mechanism

The primary acute risk is irritation of mucous membranes.[1] However, the secondary risk is the
metabolic or environmental cleavage of the ester bond.[1]

 Intact Molecule: Acts as a contact irritant.[1] The lipophilic nature allows it to penetrate the
stratum corneum, causing dermatitis.[1]

e Metabolic Activation: If ingested or absorbed, esterases may release 2-chlorophenol. 2-
Chlorophenol is a known uncoupler of oxidative phosphorylation and a severe irritant.[1]

Diagram 1: Structural Reactivity & Hydrolysis Pathway This diagram illustrates the "break point"
of the molecule and the resulting toxic byproducts.[1]
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Caption: Hydrolysis pathway showing the release of the toxic 2-chlorophenol moiety upon
metabolic or chemical breakdown.

Operational Safety in Synthesis
Handling Protocols

e Moisture Control: Store under inert atmosphere (Nitrogen/Argon) if possible. Moisture
promotes hydrolysis, slowly increasing the acidity and toxicity of the sample over time.[1]

e Weighing: Use an anti-static weighing funnel. The powder may be electrostatic.[1]

o Reaction Safety: When using this compound as an intermediate (e.g., in cross-coupling),
ensure the reaction mixture is quenched carefully. Acidification of the quench can liberate
free 2-chlorophenol if hydrolysis occurred.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Zone Recommendation Scientific Rationale

Prevents inhalation of dust
Respiratory N95 (minimum) or P100 which can hydrolyze on moist

lung tissue.

Standard nitrile (0.11 mm)
provides splash protection.[1]
o ] For prolonged handling, use
Dermal (Hands) Nitrile (Double gloving) ) ) )
Laminate (Silver Shield) due to
the penetrative nature of

halogenated aromatics.[1]

Safety glasses are insufficient
Ocular Chemical Goggles for powders that can sublime
or drift.[1]

] ) Mandatory.[1] Do not handle
Engineering Fume Hood (Class Il)
on an open bench.

Emergency Response Dynamics
Fire Fighting (The Halogen Factor)

This compound is not highly flammable but is combustible.[1]

e Hazardous Combustion Products: Upon heating to decomposition, it releases Hydrogen
Bromide (HBr), Hydrogen Chloride (HCI), and Carbon Monoxide.[1]

o Action: Firefighters must use SCBA. Water spray can be used to cool containers but contain
runoff.[1] The runoff will be acidic and toxic to aquatic life.[1]

Accidental Release (Spill Management)

Do not use water for cleanup (avoids hydrolysis).[1]

Diagram 2: Emergency Spill Response Decision Tree
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Spill Detected

State: Powder or Solution?

POWDER SPILL SOLUTION SPILL

1. Avoid Dust (No Sweeping) 1. Absorb with chemically inert pad
2. Cover with dry sand/vermiculite 2. Do NOT use water wash initially
3. Scoop into sealed waste 3. Solvent wipe (Acetone) -> Waste

Disposal: Halogenated Organic Waste
(Do not mix with acid waste)

Click to download full resolution via product page
Caption: Decision logic for containing spills, prioritizing dry methods to prevent hydrolysis.

First Aid Measures

¢ Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen.[1] Note to
Physician: Monitor for delayed pulmonary edema if dust was inhaled, as HCI/HBr formation
in lungs is possible.[1]

o Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol (may
enhance absorption of the halogenated components).[1]

* Eye Contact: Rinse cautiously for 15 minutes.[1][3][4] Lift eyelids.[1]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration of corrosive hydrolysis
products).[1]
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Regulatory & Transport Context

e Transport (IATA/DOT):

o Likely not regulated as Dangerous Goods for transport unless aquatic toxicity data proves
Category 1.[1]

o Recommendation: Ship as Class 9 (Environmentally Hazardous Substance, Solid, N.O.S.)
if shipping large quantities (>5kg), referencing the chlorophenol potential.

e TSCA (USA): Verify inventory status.[1] Likely "Research & Development (R&D) Exemption™
only.

e REACH (EU): Not registered.[1] Treat as a novel substance.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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